Cas no 2648911-91-3 ((2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-3-methoxypropanoic acid)
(2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-3-methoxypropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2S)-2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}-3-methoxypropanoic acid
- EN300-1571423
- 2648911-91-3
- (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-3-methoxypropanoic acid
-
- Inchi: 1S/C25H30N2O6/c1-3-8-16(23(28)27-22(15-32-2)24(29)30)13-26-25(31)33-14-21-19-11-6-4-9-17(19)18-10-5-7-12-20(18)21/h4-7,9-12,16,21-22H,3,8,13-15H2,1-2H3,(H,26,31)(H,27,28)(H,29,30)/t16?,22-/m0/s1
- InChI Key: CFFGFAUBNDTUOQ-XLDIYJRPSA-N
- SMILES: O(C(NCC(C(N[C@H](C(=O)O)COC)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 454.21038668g/mol
- Monoisotopic Mass: 454.21038668g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 33
- Rotatable Bond Count: 12
- Complexity: 649
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 114Ų
(2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-3-methoxypropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1571423-0.05g |
(2S)-2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}-3-methoxypropanoic acid |
2648911-91-3 | 0.05g |
$2219.0 | 2023-06-05 | ||
| Enamine | EN300-1571423-0.1g |
(2S)-2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}-3-methoxypropanoic acid |
2648911-91-3 | 0.1g |
$2324.0 | 2023-06-05 | ||
| Enamine | EN300-1571423-0.25g |
(2S)-2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}-3-methoxypropanoic acid |
2648911-91-3 | 0.25g |
$2430.0 | 2023-06-05 | ||
| Enamine | EN300-1571423-0.5g |
(2S)-2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}-3-methoxypropanoic acid |
2648911-91-3 | 0.5g |
$2536.0 | 2023-06-05 | ||
| Enamine | EN300-1571423-1.0g |
(2S)-2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}-3-methoxypropanoic acid |
2648911-91-3 | 1g |
$2641.0 | 2023-06-05 | ||
| Enamine | EN300-1571423-2.5g |
(2S)-2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}-3-methoxypropanoic acid |
2648911-91-3 | 2.5g |
$5178.0 | 2023-06-05 | ||
| Enamine | EN300-1571423-5.0g |
(2S)-2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}-3-methoxypropanoic acid |
2648911-91-3 | 5g |
$7659.0 | 2023-06-05 | ||
| Enamine | EN300-1571423-10.0g |
(2S)-2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}-3-methoxypropanoic acid |
2648911-91-3 | 10g |
$11358.0 | 2023-06-05 | ||
| Enamine | EN300-1571423-50mg |
(2S)-2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}-3-methoxypropanoic acid |
2648911-91-3 | 50mg |
$2219.0 | 2023-09-24 | ||
| Enamine | EN300-1571423-100mg |
(2S)-2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}-3-methoxypropanoic acid |
2648911-91-3 | 100mg |
$2324.0 | 2023-09-24 |
(2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-3-methoxypropanoic acid Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
Additional information on (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-3-methoxypropanoic acid
Compound CAS No. 2648911-91-3: (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-3-methoxypropanoic Acid
The compound with CAS No. 2648911-91-3, named (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-3-methoxypropanoic acid, is a highly specialized molecule with significant applications in the field of organic chemistry and drug discovery. This compound is notable for its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a chiral center at the 2S position, and a methoxy substituent on the propanoic acid backbone. The presence of these functional groups makes it a valuable tool in peptide synthesis and medicinal chemistry.
The Fmoc group is a well-known protecting group used in solid-phase peptide synthesis (SPPS). It plays a critical role in controlling the reactivity of amino groups during the synthesis process. The chiral center at the 2S position ensures that the compound maintains its stereochemical integrity, which is crucial for its biological activity. The methoxy substituent adds another layer of functionality, potentially influencing the compound's solubility, stability, and interaction with biological systems.
Recent studies have highlighted the importance of such compounds in the development of novel therapeutic agents. For instance, researchers have explored the use of this compound as a precursor in the synthesis of bioactive peptides and small molecules with potential anti-cancer and anti-inflammatory properties. The chiral synthesis techniques employed to produce this compound have also been optimized to enhance yield and purity, making it more accessible for large-scale applications.
In addition to its role in peptide synthesis, this compound has been investigated for its potential as a building block in the construction of more complex molecules. Its unique structure allows for versatile modifications, enabling chemists to tailor its properties for specific applications. For example, modifications to the Fmoc group or the methoxy substituent can significantly alter the compound's reactivity and compatibility with other chemical systems.
The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high stereochemical fidelity. Key steps include the installation of the Fmoc group, the introduction of the chiral center, and the functionalization of the propanoic acid backbone. Advanced techniques such as enantioselective catalysis and protective group strategies have been employed to achieve these transformations efficiently.
From an analytical perspective, this compound has been characterized using a variety of spectroscopic techniques, including NMR, mass spectrometry, and X-ray crystallography. These studies have provided valuable insights into its molecular structure and conformational properties. For instance, X-ray crystallography has revealed that the molecule adopts a specific arrangement that maximizes van der Waals interactions while minimizing steric hindrance.
Looking ahead, there is significant potential for this compound to contribute to advancements in drug discovery and chemical biology. Its role as a building block in complex molecule synthesis could lead to the development of novel therapeutics with improved efficacy and reduced side effects. Furthermore, ongoing research into its stereochemical properties may uncover new strategies for asymmetric synthesis, which are essential for producing enantiomerically pure compounds.
In conclusion, CAS No. 2648911-91-3 represents a cutting-edge molecule with diverse applications in organic chemistry and medicinal research. Its unique structure, combining a Fmoc group, a chiral center, and a methoxy substituent, makes it an invaluable tool for chemists working on peptide synthesis and drug development. As research continues to uncover new possibilities for this compound, it is poised to play an even greater role in advancing our understanding of molecular design and therapeutic innovation.
2648911-91-3 ((2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-3-methoxypropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)